Cas no 84661-25-6 (5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 84661-25-6
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 2805637
• PubChem ID: 12816037
• Update Time: 2025-04-21

5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
• DTXSID60510610
• 5-Benzamido-3-methylisoxazole-4-carboxylic acid
• 84661-25-6

• Inchi： 1S/C12H10N2O4/c1-7-9(12(16)17)11(18-14-7)13-10(15)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,15)(H,16,17)
• InChI Key： PJPZBSLTRVXUNL-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C)=N1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.06405680Da
• Monoisotopic Mass: 246.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų